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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Hydroxyethyl benzoate (CAS
No. 94-33-7), a fragrance ingredient used in various consumer products. This document details
its synthesis, physicochemical properties, odor profile, and applications in fragrance
formulations. Furthermore, it provides in-depth experimental protocols for its analysis and
safety assessment, with a focus on in vitro methods for determining skin sensitization potential.

Physicochemical Properties and Synthesis

2-Hydroxyethyl benzoate is the ester of benzoic acid and ethylene glycol. It is a colorless to
pale yellow liquid with a mild aromatic odor.[1][2] Its properties make it a versatile ingredient in

fragrance compositions.

Table 1: Physicochemical Properties of 2-Hydroxyethyl Benzoate
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Property Value Reference(s)
CAS Number 94-33-7 [3]

Molecular Formula CoH1003 [3]

Molecular Weight 166.17 g/mol [3]
Appearance Colorless to pale yellow liquid [1112]

Melting Point 20-22 °C [2]

Boiling Point 213-216 °C [2]

Solubilit Soluble in ethanol, benzene,
olubili
Y and methanol

[2]

Experimental Protocol: Synthesis of 2-Hydroxyethyl
Benzoate via Fischer Esterification

This protocol is adapted from the general Fischer esterification method for benzoate esters.[4]

[S1I61[7]

Objective: To synthesize 2-Hydroxyethyl benzoate from benzoic acid and ethylene glycol

using an acid catalyst.

Materials:

Benzoic acid

» Ethylene glycol (excess)

e Concentrated sulfuric acid (catalyst)

o Dichloromethane or diethyl ether

o Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)
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e Anhydrous sodium sulfate or magnesium sulfate
e Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve benzoic acid (1.0 eq.) in an excess of
anhydrous ethylene glycol (e.g., 5-10 eq.).[4]

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(e.g., 0.1-0.2 eq.).[4]

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux for 2-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

Work-up:

o Cool the reaction mixture to room temperature.

o Dilute the mixture with water and transfer it to a separatory funnel.
o Extract the product with dichloromethane or diethyl ether.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst, caution: COz evolution), and brine.[4]

e Drying and Purification:

[e]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[4]

o

Filter to remove the drying agent.

[¢]

Evaporate the solvent using a rotary evaporator to obtain the crude 2-Hydroxyethyl
benzoate.

[¢]

The crude product can be further purified by vacuum distillation.

Diagram 1: General Workflow for the Synthesis of 2-Hydroxyethyl Benzoate
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Caption: General workflow for the synthesis of 2-Hydroxyethyl benzoate.

Application in Fragrance Formulations

2-Hydroxyethyl benzoate serves multiple functions in fragrance compositions, acting as a
fragrance ingredient, a modifier to blend and enhance other notes, and a fixative to prolong the
scent's longevity.[8]
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Odor Profile: 2-Hydroxyethyl benzoate is described as having a mild aromatic odor.[1] Based
on the profiles of structurally similar benzoate esters like ethyl benzoate and phenylethyl
benzoate, its scent profile likely includes sweet, fruity, and soft floral notes with balsamic
undertones.[8][9] A detailed characterization would require Gas Chromatography-Olfactometry
(GC-0) analysis.[10][11][12]

Use in Formulations: Benzoate esters are often used in floral accords, such as rose, tuberose,
and ylang-ylang, to add depth and sophistication.[8][9] Due to its relatively low volatility, 2-
Hydroxyethyl benzoate can act as a fixative, anchoring more volatile top and middle notes
and extending the overall fragrance duration on the skin.[8]

Experimental Protocol: Stability Testing of a
Fragrance Formulation

This protocol outlines a general procedure for assessing the stability of a cosmetic emulsion
(e.g., a lotion) containing 2-Hydroxyethyl benzoate.[5][6][7][13][14][15]

Objective: To evaluate the physical and chemical stability of a fragrance formulation under
accelerated and real-time conditions.

Materials:

o Test emulsion containing 2-Hydroxyethyl benzoate

o Control emulsion (without fragrance)

o Temperature and humidity-controlled stability chambers
e UV light cabinet

o Centrifuge

* pH meter, viscometer, microscope

Procedure:
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o Sample Preparation: Prepare batches of the test and control emulsions. Fill into the final
intended packaging.

« Initial Analysis (Time Zero): Analyze both batches for initial parameters.
 Stability Conditions:

o Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C, 45°C) and
controlled humidity for 3-6 months.[7]

o Real-Time Stability: Store samples under normal conditions (e.g., 25°C/60% RH) for the
intended shelf life (e.g., 12-24 months).[7]

o Light Exposure: Expose samples to UV light to assess photodegradation.[13]

o Freeze-Thaw Cycles: Subject samples to alternating low and high temperatures (e.qg.,
-10°C to 25°C) for several cycles.[5]

o Periodic Evaluation: At specified time points (e.g., 1, 3, 6, 12 months), withdraw samples and
evaluate the parameters listed in Table 2.

Table 2: Parameters for Emulsion Stability Assessment
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Parameter Method Purpose
] ) To detect phase separation,
Appearance Visual Inspection i ) )
creaming, or sedimentation.
Color Colorimetry or Visual To assess color changes.
) To detect any changes in the
Odor Olfactory Evaluation ]
fragrance profile.
To monitor changes in
pH pH meter o o
acidity/alkalinity.
. . i To assess changes in the
Viscosity Viscometer .
product's flow properties.
To detect flocculation or
Droplet Size Microscopy/Light Scattering coalescence of emulsion

droplets.

Chemical Assay

GC-MS or HPLC

To quantify the concentration

of 2-Hydroxyethyl benzoate.

Safety Assessment: Skin Sensitization Potential

Based on available data for related compounds and in silico predictions, 2-Hydroxyethyl

benzoate is not expected to be a skin sensitizer.[16] To confirm this, in vitro assays that are

part of the Adverse Outcome Pathway (AOP) for skin sensitization are recommended. The

following are detailed protocols for two key OECD-validated in vitro tests.

Diagram 2: Adverse Outcome Pathway (AOP) for Skin Sensitization
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Skin Sensitization AOP

Molecular Initiating Event: Key Event 2: Key Event 3: Key Event 4: Adverse Outcome:
Covalent binding to skin proteins Keratinocyte activation Dendritic cell activation T-cell proliferation & differentiation Allergic Contact Dermatitis

Keap1-Nrf2-ARE Pathway

Sensitizer (e.g., 2-Hydroxyethyl benzoate)

Keap1-Nrf2 Complex

Activates

Gene Expression
(e.g., Luciferase)
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Metabolism in Skin

2-Hydroxyethyl Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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